Cas no 946307-22-8 (4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one)

4-3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted with a 1,2,4-oxadiazole ring and aromatic groups. Its structural complexity, including the 4-bromophenyl and 4-methylphenyl moieties, makes it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the oxadiazole ring enhances its potential as a pharmacophore, contributing to bioactivity in target-specific applications. The bromine substituent offers further synthetic utility for cross-coupling reactions. This compound is suited for research in developing novel therapeutic agents, particularly in areas requiring selective modulation of biological targets. Its well-defined structure ensures reproducibility in synthetic pathways.
4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one structure
946307-22-8 structure
Product Name:4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one
CAS No:946307-22-8
MF:C19H16BrN3O2
MW:398.25324344635
CID:5443172
Update Time:2025-05-22

4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyrrolidin-2-one
    • 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one
    • Inchi: 1S/C19H16BrN3O2/c1-12-2-8-16(9-3-12)23-11-14(10-17(23)24)19-21-18(22-25-19)13-4-6-15(20)7-5-13/h2-9,14H,10-11H2,1H3
    • InChI Key: ZFGHMNPKHVXRBD-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C)C=C2)CC(C2ON=C(C3=CC=C(Br)C=C3)N=2)CC1=O

4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one Pricemore >>

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Additional information on 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one

Compound CAS No. 946307-22-8: 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one

The compound with CAS No. 946307-22-8, named 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials.

Structural Analysis: The molecule consists of a pyrrolidinone core, which is a five-membered ring containing one oxygen atom and one nitrogen atom. Attached to this core are two key substituents: a 1,2,4-oxadiazol group at the 5-position and a 4-bromophenyl group at the 3-position of the oxadiazole ring. Additionally, the pyrrolidinone ring is substituted with a 4-methylphenyl group at the 1-position. This combination of functional groups imparts unique electronic and steric properties to the molecule.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, cyclization, and coupling reactions. Recent advancements in catalytic methods have enabled higher yields and better control over stereochemistry during the synthesis process. The compound has been characterized using various spectroscopic techniques such as NMR, IR, and HRMS, confirming its molecular structure and purity.

Pharmacological Activity: Studies have shown that this compound exhibits potent antimicrobial activity against a range of bacterial and fungal pathogens. Its ability to inhibit bacterial biofilm formation makes it a promising candidate for developing novel antibiotics. Furthermore, preliminary in vitro assays indicate that the compound may possess anti-inflammatory properties, which could be exploited in treating chronic inflammatory diseases.

Applications in Materials Science: Beyond pharmacology, this compound has shown potential in materials science due to its ability to form self-assembled monolayers on various substrates. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on optimizing its surface properties for enhanced device performance.

Recent Research Developments: In 2023, researchers reported the use of this compound as a building block for constructing supramolecular assemblies with tunable mechanical properties. These assemblies have potential applications in drug delivery systems and soft robotics. Additionally, studies on its photochemical properties have revealed its ability to act as a photosensitizer in photodynamic therapy (PDT), offering new avenues for cancer treatment.

Safety and Handling: While the compound demonstrates significant promise in various applications, proper handling protocols must be followed to ensure safety in laboratory settings. It is advisable to conduct experiments under controlled conditions and to use appropriate personal protective equipment (PPE) when working with this material.

In conclusion, CAS No. 946307-22-8, or 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)pyrrolidin-2-one, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its continued exploration will undoubtedly lead to new breakthroughs in medicine and materials science.

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